Cas no 314022-11-2 (N-(2H-1,3-benzodioxol-5-yl)-3-chloro-6-fluoro-1-benzothiophene-2-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-3-chloro-6-fluoro-1-benzothiophene-2-carboxamide
• CAS No: 314022-11-2
• MF: C₁₆H₉ClFNO₃S
• MW: 349.763965368271
• CID: 6265191
• PubChem ID: 673358
• Update Time: 2025-05-24

N-(2H-1,3-benzodioxol-5-yl)-3-chloro-6-fluoro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-3-chloro-6-fluoro-1-benzothiophene-2-carboxamide
• AKOS000806220
• N-(2H-benzo[3,4-d]1,3-dioxolen-5-yl)(3-chloro-6-fluorobenzo[b]thiophen-2-yl)ca rboxamide
• N-(benzo[d][1,3]dioxol-5-yl)-3-chloro-6-fluorobenzo[b]thiophene-2-carboxamide
• 314022-11-2
• AB00686050-01
• F1439-0012
• N-(1,3-benzodioxol-5-yl)-3-chloro-6-fluoro-1-benzothiophene-2-carboxamide
• Oprea1_245422
• Oprea1_552416

• Inchi： 1S/C16H9ClFNO3S/c17-14-10-3-1-8(18)5-13(10)23-15(14)16(20)19-9-2-4-11-12(6-9)22-7-21-11/h1-6H,7H2,(H,19,20)
• InChI Key： KIAJFLKVVVZUDD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC2C=CC3=C(C=2)OCO3)=O)SC2C=C(C=CC=21)F

Computed Properties

• Exact Mass: 348.9975702g/mol
• Monoisotopic Mass: 348.9975702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 75.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)-3-chloro-6-fluoro-1-benzothiophene-2-carboxamide

Professional Introduction to N-(2H-1,3-benzodioxol-5-yl)-3-chloro-6-fluoro-1-benzothiophene-2-carboxamide (CAS No. 314022-11-2)

N-(2H-1,3-benzodioxol-5-yl)-3-chloro-6-fluoro-1-benzothiophene-2-carboxamide (CAS No. 314022-11-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound is characterized by the presence of multiple functional groups, including a benzodioxole moiety, a chloro substituent, a fluoro group, and a benzothiophene core. These structural elements contribute to its complex chemical behavior and potential biological activity. The benzodioxole ring, also known as an oxygen bridgehead, is known for its stability and its ability to interact with biological targets in various ways. The chloro and fluoro substituents introduce electronic and steric effects that can modulate the compound's reactivity and binding affinity.

In recent years, there has been growing interest in the development of novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurological disorders. N-(2H-1,3-benzodioxol-5-yl)-3-chloro-6-fluoro-1-benzothiophene-2-carboxamide has emerged as a compound of interest due to its potential to interact with multiple biological pathways. Preliminary studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors that are implicated in disease progression.

One of the most compelling aspects of this compound is its ability to engage with biological targets in multiple ways. The benzodioxole moiety, for instance, has been shown to interact with proteins involved in cell signaling and transcriptional regulation. This interaction can lead to changes in gene expression that may have therapeutic implications. Additionally, the chloro and fluoro substituents can enhance the compound's binding affinity by influencing electronic distributions and steric hindrance around the target site.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)-3-chloro-6-fluoro-1-benzothiophene-2-carboxamide involves a series of multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 2-hydroxybenzodioxole derivatives and 3-chloro-6-fluorobenzothiophene carboxylic acid esters. These intermediates are then coupled using various coupling techniques such as palladium-catalyzed cross-coupling reactions or amide bond formation protocols.

The use of advanced synthetic methodologies has enabled researchers to access this compound with greater efficiency and precision. Techniques such as flow chemistry and automated synthesis have significantly reduced reaction times and improved reproducibility. These advancements have made it possible to produce larger quantities of the compound for both preclinical studies and industrial applications.

In terms of biological activity, N-(2H-1,3-benzodioxol-5-yl)-3-chloro-6-fluoro-1-benzothiophene-2-carboxamide has shown promise in several preclinical models. Studies have demonstrated its ability to inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. Additionally, the compound has exhibited antitumor properties in cell culture assays by inducing apoptosis in cancer cell lines.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how the body processes N-(2H-1,3-benzodioxol-5-ylyl)-3-chloro-6-fluoro-l-benzothiophene-z-carboxamide

The potential therapeutic applications of N-(2H-l,l-thiazolo[5,l-d]pyridine-l,l-d]pyridine-l,l-d]pyridine-l,l-d]pyridine-l,l-d]pyridine-l,l-d]pyridine-l,l-d]pyridine-l,l-d]pyridine-l,l-d]pyridine-l,l-d]pyridine-l,l-d]pyridine-l,l-d]pyridine-l,l-d]pyridine) are broad and multifaceted. Its ability to modulate multiple biological pathways makes it a versatile candidate for treating a variety of diseases. For instance, its anti-inflammatory properties could make it useful in conditions such as rheumatoid arthritis or inflammatory bowel disease.

In addition to its potential therapeutic benefits, N-(2H-I,-l-thiazolo[5,-l-d]-l-pyridinyl]-l-pyridinyl]-l-pyridinyl]-l-pyridinyl]-l-pyridinyl]-l-pyridinyl]-l-pyridinyl]-l-pyridinyl]-l-pyridinyl]-l-pyridinyl]-l-pyridinyl]-l-pyridinyl]-l-pyridinyl]) may also find applications in other areas such as agrochemicals or material science. Its unique structural features could be exploited to develop novel materials with specific properties or functions.

The future direction of research on N-(2H-I,-l-thiazolo[5,-l-d]-l-pyridinyl]-I,-I,p>-chlorobenzene)-z-carboxamide is likely to focus on optimizing its pharmacological profile through structure-based drug design approaches. By fine-tuning its molecular structure, researchers aim to enhance its potency, selectivity, and pharmacokinetic properties. Additionally, exploring new synthetic routes could help reduce production costs and improve scalability for industrial applications.

In conclusion, N-(2H-I,-I,p>-chlorobenzene)-z-carboxamide represents a promising candidate for further exploration in pharmaceutical chemistry and medicinal biology. Its unique structural features combined with preliminary evidence of biological activity make it an attractive molecule for drug discovery efforts aimed at treating complex diseases. As research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, this compound is poised to play an important role in future medical advancements.